Cas no 18999-45-6 (3-(1H-Imidazol-1-yl)propanoic acid)

3-(1H-Imidazol-1-yl)propanoic acid structure
18999-45-6 structure
3-(1H-Imidazol-1-yl)propanoic acid
18999-45-6
C6H8N2O2
140.1399
MFCD02731119
138643
2794718

3-(1H-Imidazol-1-yl)propanoic acid Properties

Names and Identifiers

    • 3-(1H-imidazol-1-yl)propanoic acid
    • 1H-Imidazole-1-propanoicacid
    • 3-imidazol-1-ylpropanoic acid
    • 3-Imidazol-1-yl-propionic acid hydrochloride
    • 3-(1H-imidazol-1-yl)propanoic acid(SALTDATA: FREE)
    • 3-imidazolylpropanoic acid
    • imidazolyl propionic acid
    • AKOS MSC-0002
    • TIMTEC-BB SBB007368
    • 3-(1-IMidazolyl)propanoic Acid
    • 3-IMIDAZOL-1-YL-PROPIONIC ACID
    • 3-(IMIDAZOLE-1-YL)-PROPIONIC ACID
    • 3-(1H-imidazol-1-yl)propanoic acid hydrochloride
    • AKOS BBS-00002509
    • 1H-IMIDAZOLE-1-PROPANOIC ACID
    • 3-Imidazol-1-Yl-PropionicAcid
    • BAS 00341230
    • 3-(1-imidazolyl)propionic acid
    • VSFNAZLYGOOSEY-UHFFFAOYSA-N
    • HMS1696K09
    • 3-(imidazol-1-yl)-propionic acid
    • BCP11410
    • 3(1H-imidazol-1-yl)propanoic acid
    • SBB007368
    • BDBM50026405
    • EN300-26163
    • 3-imidazol-1-yl-propionic acid, AldrichCPR
    • CS-W002976
    • 3-(1-Imidazolyl)propanoicAcid
    • A4192
    • AB12684
    • AC-26473
    • Z53111117
    • 3-(1H-imidazol-1-yl)propanoic acid;3-(1-Imidazolyl)propanoic Acid
    • DTXSID80383348
    • AKOS000263943
    • 18999-45-6
    • CHEMBL20724
    • BB 0219203
    • PS-3735
    • J-012268
    • SCHEMBL2001103
    • CHEBI:156055
    • MFCD02731119
    • 3-CHLORO-2,2,3-TRIMETHYLBUTANE
    • SY024292
    • FT-0691080
    • DTXCID00334372
    • ALBB-007358
    • STK392438
    • BBL012376
    • DB-017673
    • +Expand
    • MFCD02731119
    • VSFNAZLYGOOSEY-UHFFFAOYSA-N
    • 1S/C6H8N2O2/c9-6(10)1-3-8-4-2-7-5-8/h2,4-5H,1,3H2,(H,9,10)
    • O([H])C(C([H])([H])C([H])([H])N1C([H])=NC([H])=C1[H])=O

Computed Properties

  • 140.05900
  • 1
  • 3
  • 3
  • 140.059
  • 10
  • 127
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.6
  • 55.1

Experimental Properties

  • 0.35780
  • 55.12000
  • 1.572
  • 390.9℃ at 760mmHg
  • 147-149 °C
  • 190.2°C
  • White to Yellow Solid
  • 1.26

3-(1H-Imidazol-1-yl)propanoic acid Security Information

3-(1H-Imidazol-1-yl)propanoic acid Customs Data

  • 2933290090
  • China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1H-Imidazol-1-yl)propanoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002ENV-1g
1H-Imidazole-1-propanoic acid
18999-45-6 97%
1g
$172.00 2024-06-17
abcr
AB226265-1 g
3-(1H-Imidazol-1-yl)propanoic acid, 97%; .
18999-45-6 97%
1 g
€247.80 2023-07-20
Advanced ChemBlocks
P40203-1G
1H-Imidazole-1-propanoic acid
18999-45-6 95%
1G
$140 2023-04-13
Alichem
A069004373-5g
3-(1H-Imidazol-1-yl)propanoic acid
18999-45-6 97%
5g
$427.45 2023-09-02
Ambeed
A838323-100mg
3-(1-Imidazolyl)propanoic Acid
18999-45-6 98%
100mg
$42.0 2024-07-28
Apollo Scientific
OR14498-250mg
3-(1H-Imidazol-1-yl)propanoic acid
18999-45-6
250mg
£70.00 2023-09-02
AstaTech
25902-1/G
3-IMIDAZOL-1-YL-PROPIONIC ACID
18999-45-6 97%
1g
$123 2023-09-18
Chemenu
CM187706-100mg
3-Imidazol-1-yl-propionic acid
18999-45-6 95+%
100mg
$65 2021-08-05
Enamine
EN300-26163-0.05g
3-(1H-imidazol-1-yl)propanoic acid
18999-45-6 95%
0.05g
$19.0 2023-09-14
eNovation Chemicals LLC
D693478-1g
3-(1-Imidazolyl)propanoic Acid
18999-45-6 95%
1g
$170 2021-09-24

3-(1H-Imidazol-1-yl)propanoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:18999-45-6)3-(1H-Imidazol-1-yl)propanoic acid
A4192
99%/99%
5g/10g
330.0/540.0